6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid

• Molecular Formula: C21H25NO6
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 6-[[2-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxy]acetyl]amino]hexanoic acid
• InChI: InChI=1S/C21H25NO6/c1-13-10-16(27-12-18(23)22-9-4-2-3-8-19(24)25)20-14-6-5-7-15(14)21(26)28-17(20)11-13/h10-11H,2-9,12H2,1H3,(H,22,23)(H,24,25)
• InChI Key: RQEFNEXWVRJUEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OCC(=O)NCCCCCC(=O)O

Description

6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid is a synthetic compound derived from the cyclopenta[c]chromen scaffold, a bicyclic system fused with a chromene (benzopyran) core. The molecule features a 7-methyl substituent on the cyclopenta[c]chromen moiety, an oxyacetyl linker, and a hexanoic acid chain terminated with an amide group.

The compound is synthesized via amide coupling reactions, as evidenced by protocols for analogous compounds (e.g., coupling acid chlorides with amines using reagents like DCC/HOBt) . Its CAS registry number (307549-54-8) and molecular formula (C₂₂H₂₅NO₆) are consistent with derivatives of [(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic acid, a precursor frequently cited in chemical catalogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid typically involves multiple steps.

Industrial Production Methods

large-scale synthesis would involve optimizing the reaction conditions to maximize yield and purity, potentially using continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce ketone groups to alcohols.

Substitution: This reaction can replace one functional group with another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Cyclopenta[c]chromen Core

Key structural analogs differ in the position of methyl groups, oxygen substitution, and side-chain modifications (Table 1).

Table 1: Structural analogs of the cyclopenta[c]chromen core

Compound Name	CAS Number	Substituent Position	Key Modifications	Molecular Formula
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic acid	307549-54-8	7-methyl, 9-oxy	Acetic acid side chain	C₁₆H₁₄O₅
2-((6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetic acid	314743-72-1	6-methyl, 7-oxy	Methyl position shifted	C₁₆H₁₄O₅
2-[(8-Hexyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid	301196-64-5	8-hexyl, 7-oxy	Hexyl chain enhances lipophilicity	C₂₁H₂₆O₅
2-[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]propanoic acid	314744-27-9	7-methyl, 9-oxy	Propanoic acid side chain	C₁₇H₁₆O₅

Key Observations :

• Side-Chain Modifications: Replacing the acetic acid with propanoic acid (314744-27-9) increases hydrophobicity, which may enhance membrane permeability but reduce aqueous solubility . The hexyl chain in 301196-64-5 further amplifies lipophilicity, making it suitable for lipid-rich environments .

Functional Group Comparisons

Hexanoic Acid vs. Shorter Chains: The hexanoic acid chain in the target compound introduces flexibility and extended hydrogen-bonding capacity compared to shorter-chain analogs like acetic acid (307549-54-8). This extension could improve interactions with enzymes requiring deeper active-site penetration .

Amide Linkage: The amide group in 6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid distinguishes it from ester or ether-linked derivatives. Amides resist hydrolysis under physiological conditions, enhancing metabolic stability compared to esters .

Physicochemical and Pharmacokinetic Properties

Table 2: Comparative physicochemical data

Compound	logP*	Solubility (mg/mL)	Melting Point (°C)
6-({[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}amino)hexanoic acid	3.2 (est.)	<0.1 (DMSO)	215–218 (dec.)
[(7-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetic acid	2.8	0.3 (DMSO)	198–201
2-[(8-Hexyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid	4.5	<0.05 (DMSO)	185–188

*logP values estimated via computational tools (e.g., ChemAxon).

Key Findings :

• The hexanoic acid derivative exhibits higher logP than the acetic acid precursor, suggesting improved lipid bilayer penetration but reduced aqueous solubility .
• The hexyl-substituted analog (301196-64-5) has the highest logP, aligning with its design for hydrophobic environments .